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Compound of Interest

Compound Name: Bromanil

Cat. No.: B121756

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bromanil (CAS No. 488-48-2),
also known as Tetrabromo-1,4-benzoquinone. This document details its chemical, physical, and
spectroscopic properties; provides information on commercial suppliers; outlines key
experimental protocols for its synthesis and application; and illustrates its mechanism of action
as a photosynthetic inhibitor.

Core Properties of Bromanil

Bromanil is a halogenated p-benzoquinone derivative. Its chemical structure and properties
make it a subject of interest in various fields, including organic synthesis, materials science,
and biochemistry.

Chemical & Physical Properties

The fundamental chemical and physical properties of Bromanil are summarized in the table
below, providing a quick reference for experimental planning and safety assessments.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b121756?utm_src=pdf-interest
https://www.benchchem.com/product/b121756?utm_src=pdf-body
https://www.benchchem.com/product/b121756?utm_src=pdf-body
https://www.benchchem.com/product/b121756?utm_src=pdf-body
https://www.benchchem.com/product/b121756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
CAS Number 488-48-2 [1]
Molecular Formula CeBrsO2 [2]
Molecular Weight 423.68 g/mol [2]

2,3,5,6-tetrabromocyclohexa-
IUPAC Name . ) [1]
2,5-diene-1,4-dione

Tetrabromo-1,4-benzoquinone,

Synonyms Tetrabromo-p-benzoquinone, [1][3]
p-Bromanil

Appearance Yellow crystalline powder [415]

Melting Point 292-294 °C (lit.) [41[6]

Boiling Point 340.5 °C (Predicted) [4107]

Density ~3.127 g/cm?3 (Predicted) 41071

Insoluble in water; Slightly
Solubility soluble in Acetone, DMSO; [71[8]

Soluble in hot Toluene.

Stability Light sensitive. [7]

Spectroscopic Properties

Spectroscopic data is crucial for the identification and characterization of Bromanil. Due to its
symmetrical structure and lack of hydrogen atoms, a *H NMR spectrum is not applicable.
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Spectrum Type

Data and Conditions

Citations

13C NMR

A spectrum is available from
suppliers like Sigma-Aldrich.
Due to the molecule's
symmetry, a single signal for
the carbonyl carbons and a
single signal for the bromine-
substituted carbons are

expected.

[1]

FT-IR

Spectra have been recorded
using techniques such as KBr
wafer and ATR-Neat.
Characteristic peaks would
include C=0 and C=C
stretching frequencies typical

for quinone structures.

[1]

UV-Vis

UV-Vis spectra are available.
Quinone structures typically
exhibit characteristic
absorptions in the UV and
visible range corresponding to

n - 1* and 1T - TT* transitions.

[1]

Mass Spec.

The mass spectrum shows a
characteristic isotopic pattern
for a molecule containing four
bromine atoms. The top peak

is observed at m/z 424.

[1]

Experimental Protocols

This section provides detailed methodologies for the synthesis of Bromanil and a general

protocol for its application as an oxidizing agent in organic synthesis.

Synthesis of Bromanil via Bromination
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Bromanil can be prepared by the direct bromination of p-benzoquinone.[7] The following
protocol is a representative procedure based on analogous electrophilic substitution reactions.

Materials:

p-Benzoquinone

Elemental Bromine (Br2)

Glacial Acetic Acid

Ice bath

Filtration apparatus

Recrystallization solvent (e.g., ethanol or acetic acid)

Procedure:

In a flask, dissolve p-benzoquinone in a minimal amount of glacial acetic acid.

Cool the solution in an ice bath to below 20°C.

Slowly add a stoichiometric amount (4 equivalents) of elemental bromine to the solution with
vigorous stirring. Maintain the temperature below 20°C throughout the addition.

As the reaction proceeds, the product, Bromanil, will begin to precipitate from the solution.

After the complete addition of bromine, continue stirring the mixture in the ice bath for an
additional 30-60 minutes to ensure the reaction goes to completion.

Collect the crude Bromanil crystals by vacuum filtration.

Wash the collected solid with cold 50% aqueous ethanol to remove unreacted bromine and
other impurities.

Purify the crude product by recrystallization from a suitable solvent like glacial acetic acid or
ethanol to yield pure, yellow crystalline Bromanil.
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Application as an Oxidizing Agent (General Protocol)

Bromanil, like other quinones, can act as an oxidizing agent, particularly in the
dehydrogenation of substrates. It functions as an electron acceptor. While specific protocols
are highly substrate-dependent, a general procedure for the oxidation of a sensitive alcohol is
outlined below.

Materials:

Substrate (e.g., a benzylic or allylic alcohol)

Bromanil (1.0 - 1.2 equivalents)

Anhydrous, non-polar solvent (e.g., Dichloromethane, Toluene)

Inert atmosphere (Nitrogen or Argon)

Magnetic stirrer and heating mantle/oil bath

Standard workup and purification supplies (e.qg., silica gel for chromatography)
Procedure:

o Dissolve the alcohol substrate in the chosen anhydrous solvent in a flask under an inert
atmosphere.

e Add Bromanil to the solution in a single portion.

« Stir the reaction mixture at room temperature or heat gently (e.g., 40-80°C) while monitoring
the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature. The reduced form of
bromanil (tetrabromohydroquinone) may precipitate and can be removed by filtration.

e Wash the filtrate with an aqueous solution of a mild reducing agent (e.g., sodium thiosulfate)
to remove any remaining Bromanil, followed by a brine wash.

e Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa).
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« Filter off the drying agent and concentrate the solvent under reduced pressure.

 Purify the resulting crude product (aldehyde or ketone) by flash column chromatography on
silica gel.

Mechanism of Action: Inhibition of Photosynthesis

Bromanil is a known inhibitor of photosynthetic electron transport. It primarily acts on
Photosystem Il (PSII) by functioning as an artificial electron acceptor, intercepting the flow of
electrons and disrupting the production of ATP and NADPH.[5][9]

The diagram below illustrates the linear electron transport chain in photosynthesis and the
specific point of inhibition by Bromanil. In a normal process, light energy excites electrons in
PSII, which are then transferred from the primary acceptor (Pheophytin) to a bound
plastoquinone molecule at the Qa site, and then to a second, mobile plastoquinone at the Qg
site. Bromanil competes with and displaces the native plastoquinone from the Qg binding site
on the D1 protein of PSII.[7] By accepting electrons but not participating in the subsequent
protonation and transport steps, it effectively blocks the electron transport chain.
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Workflow: Bromanil Inhibition of Photosynthetic Electron Transport Chain
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Caption: Inhibition of the photosynthetic electron transport chain by Bromanil.
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Commercial Suppliers

Bromanil is available from various chemical suppliers, typically with purities of 98% or higher.
When sourcing, always request a certificate of analysis for lot-specific data.

Supplier Available Purity/Grades Citations
Santa Cruz Biotechnology =>98% [2]

TCI America >98.0% [LO][11][12]
Fisher Scientific >98.0% [10]

LGC Standards Research Grade [13]
iChemical Research Grade [4]
ChemicalBook Various [5]
Shanghai Acmec Biochemical Research Grade

ChemBK Various [7]

Disclaimer: This list is not exhaustive and does not represent an endorsement of any particular
supplier.

Safety Information

Bromanil is an irritant. It is classified as causing skin irritation (H315) and serious eye irritation
(H319). It may also cause respiratory irritation.[1]

Precautionary Measures:

o Handling: Use in a well-ventilated area or with local exhaust ventilation. Avoid generating
dust.

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields or goggles, and a lab coat. A dust respirator should be used if ventilation is
inadequate.
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» Storage: Store in a tightly closed container in a cool, dark place, away from oxidizing agents.
Store below +30°C.[7]

Always consult the latest Safety Data Sheet (SDS) from your supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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